33904-03-9(2,4-Dimethoxyphenyl isothiocyanate),D494

2,4-Dimethoxyphenyl isothiocyanate Properties

Names and Identifiers

- 2,4-dimethoxyphenyl isothiocyanate
- 2,4-Dimethoxyisocyanatobenzene
- 1-isothiocyanato-2,4-dimethoxybenzene
- 1-isothiocyanato-2,4-dimethoxy-benzene
- 2,4-dimethoxybenzenisothiocyanate
- 2,4-Dimethoxy-phenylisothiocyanat
- 2.4-Dimethoxy-phenylsenfoel
- 4-Thiocarbonylamino-resorcin-dimethylaether
- Isothiocyanic Acid 2,4-Dimethoxyphenyl Ester
- 2,4-DIMETHOXYPHENylisoTHIOCYANATE
- CNXSCEPTSXPBTP-UHFFFAOYSA-N
- (2,4-dimethoxyphenyl)isothiocyanate
- STK397871
- SBB030515
- 1-isothiocyanato-2.4-dimethoxybenzene
- VZ22632
- D494
- FT-0610142
- D4943
- Benzene, 1-isothiocyanato-2,4-dimethoxy-
- A821994
- SCHEMBL222435
- 33904-03-9
- FT-0610140
- D90352
- BP-10900
- MFCD00041058
- J-019369
- DTXSID80371200
- CHEMBL4755232
- F1915-0008
- AKOS000212353
- DTXCID00322234
- DB-019970
- +Expand
- MDL： MFCD00041058
- InChIKey： CNXSCEPTSXPBTP-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO2S/c1-11-7-3-4-8(10-6-13)9(5-7)12-2/h3-5H,1-2H3
- SMILES： S=C=NC1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])OC([H])([H])[H]
- BRN： 2723226

Computed Properties

Exact Mass: 195.03500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 195.035
Heavy Atom Count: 13
Complexity: 204
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 62.9

Experimental Properties

LogP: 2.43810
PSA: 62.91000
Refractive Index: 1.5270 (estimate)
Boiling Point: 167 °C6 mm Hg(lit.)
Melting Point: 52.0 to 56.0 deg-C
Flash Point: >230 °F
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Moisture Sensitive
Density: 1.2721 (rough estimate)

2,4-Dimethoxyphenyl isothiocyanate Security Information

Symbol: GHS05 GHS06
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S27-S36/37/39-S45
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3261 8/PG 2
Hazard Statement： H331,H302,H312,H314,H318
Warning Statement： P260,P303
P361
P353,P305
P351
P338,P301
P330
P331,P405,P501A
Prompt：dangerous
PackingGroup：III
Risk Phrases： 34
HazardClass：8

2,4-Dimethoxyphenyl isothiocyanate Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-Dimethoxyphenyl isothiocyanate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GAH-1g	2,4-DIMETHOXYPHENYL ISOTHIOCYANATE	33904-03-9	98%	1g	$9.00	2024-05-05
A2B Chem LLC	AB60281-1g	2,4-DIMETHOXYPHENYL ISOTHIOCYANATE	33904-03-9	98%	1g	$9.00	2024-04-20
Aaron	AR003GIT-1g	2,4-DIMETHOXYPHENYL ISOTHIOCYANATE	33904-03-9	98%	1g	$15.00
abcr	AB179517-5 g	2,4-Dimethoxyphenyl isothiocyanate, 97%; .	33904-03-9	97%	5 g	€86.20	2023-07-20
Ambeed	A269770-1g	2,4-Dimethoxyphenylisothiocyanate	33904-03-9	98%	1g	$11.0	2024-07-19
Apollo Scientific	OR0408-1g	2,4-Dimethoxyphenyl isothiocyanate	33904-03-9	97%	1g	£44.00	2023-09-02
eNovation Chemicals LLC	D748247-5g	2,4-DIMETHOXYPHENYL ISOTHIOCYANATE	33904-03-9	98%	5g	$185	2022-09-08
Fluorochem	008858-1g	2,4-Dimethoxyphenyl isothiocyanate	33904-03-9	97%	1g	￡10.00	2022-03-01
Life Chemicals	F1915-0008-0.25g	2,4-Dimethoxyphenyl isothiocyanate	33904-03-9	95%+	0.25g	$18.0	2023-09-06
Oakwood	008858-1g	2,4-Dimethoxyphenyl isothiocyanate	33904-03-9	97%	1g	$12.00	2024-07-19

2,4-Dimethoxyphenyl isothiocyanate Synthesis

Synthetic Circuit 1

928008-48-4

33904-03-9

84370-87-6

Reaction Conditions

1.1 Reagents: Thiophosgene Solvents: Benzene ; rt; 15 min, reflux

Reference

Evidence for a diazabutatriene system and a new synthesis for isocyanates

Sobel, Peter John, 1980, , ,

Synthetic Circuit 2

2735-04-8

107-22-2

33904-03-9

84370-87-6

Reaction Conditions

1.1 Solvents: Isopropanol , Water ; heated
2.1 Reagents: Thiophosgene Solvents: Benzene ; rt; 15 min, reflux

Reference

Evidence for a diazabutatriene system and a new synthesis for isocyanates

Sobel, Peter John, 1980, , ,

2,4-Dimethoxyphenyl isothiocyanate Raw materials

2,4-Dimethoxyphenyl isothiocyanate Preparation Products

2,4-Dimethoxyphenyl isothiocyanate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:33904-03-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:33904-03-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:33904-03-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2,4-Dimethoxyphenyl isothiocyanate Related Literature

1. Microcasting with agarose gel via degassed polydimethylsiloxane molds for repellency-guided cell patterning†

Nobuyuki Tanaka,Hiroyuki Moriguchi,Asako Sato,Kenta Shimba,Yasuhiko Jimbo,Yo Tanaka RSC Adv., 2016,6, 54754-54762
2. Effects of geminal methyl groups on the tunnelling rates in the ring opening of cyclopropylcarbinyl radical at cryogenic temperature†‡

Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
3. Novel room light-induced disproportionation reaction of organo-ditin and -dilead compounds with organic dichalcogenides: an efficient salt-free route to organo-tin and -lead chalcogenides

Farzad Mirzaei,Li-Biao Han,Masato Tanaka Chem. Commun., 2000, 657-658
4. Ferromagnetic coupling by diamagnetic metal cation coordination: magnetism and structure of the alkali-metal salts of nitroxide carboxylates

Chem. Commun., 1996, 2119-2120
5. Gold nanoparticles encapsulated in hierarchical porous polycarbazole: preparation and application in catalytic reduction†

Qi Chen,Ya-Nan Sun,Meng-Ying Xu,Wei Liu,Bao-Hang Han RSC Adv., 2016,6, 48543-48549
6. Airflow-assisted dielectrophoresis to reduce the resistance mismatch in carbon nanotube-based temperature sensors†

Izhal Abdul Halin RSC Adv., 2021,11, 39311-39318
7. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
8. Contents

Soft Matter, 2007,3, 127-136
9. A simple model to understand the effect of membrane shear elasticity and stress-free shape on the motion of red blood cells in shear flow

Jules Dupire,Manouk Abkarian,Annie Viallat Soft Matter, 2015,11, 8372-8382
10. Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†

Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842

Cas no 33904-03-9 (2,4-Dimethoxyphenyl isothiocyanate)

2,4-Dimethoxyphenyl isothiocyanate Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4-Dimethoxyphenyl isothiocyanate Security Information

2,4-Dimethoxyphenyl isothiocyanate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4-Dimethoxyphenyl isothiocyanate Price

2,4-Dimethoxyphenyl isothiocyanate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

2,4-Dimethoxyphenyl isothiocyanate Raw materials

2,4-Dimethoxyphenyl isothiocyanate Preparation Products

2,4-Dimethoxyphenyl isothiocyanate Suppliers

2,4-Dimethoxyphenyl isothiocyanate Related Literature

Related Categories

33904-03-9 (2,4-Dimethoxyphenyl isothiocyanate) Related Products